Methyl 3-(4-cyanobenzamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(4-cyanobenzoyl)amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C18H12N2O3S/c1-23-18(22)16-15(13-4-2-3-5-14(13)24-16)20-17(21)12-8-6-11(10-19)7-9-12/h2-9H,1H3,(H,20,21)
• InChI Key: LJSRUPKCEMWSAK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)NC(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C18H12N2O3S
• Molecular Weight: 336.4 g/mol
• CAS No.: 477490-33-8

Description

“Methyl 3-(4-cyanobenzamido)benzo[b]thiophene-2-carboxylate” is a chemical compound with the molecular formula C18H12N2O3S. It is a versatile compound with various applications in scientific research. Its unique structure allows it to be utilized in the synthesis of novel pharmaceuticals, agrochemicals, and materials for optoelectronic devices.

Synthesis Analysis

The synthesis of thiophene derivatives, such as “this compound”, often involves heterocyclization of various substrates. A common method is the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, resulting in aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” is based on the benzo[b]thiophene nucleus, which is a five-membered ring made up of one sulfur atom. This structure is further modified with the addition of a cyanobenzamido group at the 3-position and a carboxylate group at the 2-position.

Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

Research in organic synthesis often explores the development of new synthetic pathways for creating heterocyclic compounds due to their significant presence in pharmaceuticals and materials science. For instance, the synthesis of Benzo[4,5]furo[3,2-b]thieno[2,3-d]pyridines demonstrates the reactivity of thiophene derivatives in forming new heterocyclic systems, which can be applied to the synthesis of compounds similar to Methyl 3-(4-cyanobenzamido)benzo[b]thiophene-2-carboxylate for potential use in drug discovery and materials science (Yagodkina-Yakovenko et al., 2018).

Materials Science and Energy Storage

In materials science, derivatives of benzo[b]thiophene are utilized for their electronic properties. For example, Cyclopentadithiophene-benzoic acid copolymers have shown promise as conductive binders for silicon nanoparticles in anode electrodes of lithium-ion batteries, highlighting the role of thiophene derivatives in enhancing energy storage technologies. This suggests potential applications for this compound in developing new materials for energy storage and conversion (Wang et al., 2017).

Pharmacology and Drug Development

Furthermore, the structural novelty of benzo[b]thiophene derivatives has been explored in pharmacology for developing selective inhibitors of urokinase, a target of interest in cancer therapy. This indicates that this compound could serve as a scaffold for designing new pharmacologically active molecules, leveraging its benzo[b]thiophene core for therapeutic applications (Bridges et al., 1993).

Future Directions

The future directions for “Methyl 3-(4-cyanobenzamido)benzo[b]thiophene-2-carboxylate” could involve further exploration of its potential applications in various fields, such as pharmaceuticals, agrochemicals, and optoelectronic devices. Additionally, further studies could be conducted to explore its biological activities and mechanisms of action.